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Introduction

EOC317, also known as ACTB-1003, is a potent, orally available multi-mode kinase inhibitor
with significant potential in oncological research.[1] It primarily targets key pathways involved in
tumor growth, angiogenesis, and survival by inhibiting receptor tyrosine kinases such as
Fibroblast Growth Factor Receptor (FGFR), Vascular Endothelial Growth Factor Receptor-2
(VEGFR-2), and Angiopoietin-1 Receptor (TIE-2).[1][2][3] Additionally, EOC317 has been
shown to inhibit Phosphatidylinositol 3-kinase (P13K) and induce apoptosis through the RSK
and p70S6K pathways.[4][5] Accurate and consistent preparation of EOC317 stock solutions is
critical for obtaining reliable and reproducible results in both in vitro and in vivo experimental
settings.

Dimethyl sulfoxide (DMSO) is a common solvent for dissolving EOC317 for research purposes
due to its high solubilizing capacity for many organic compounds.[5] However, proper handling
and preparation techniques are essential to ensure the stability and efficacy of the compound,
while also considering the potential effects of DMSO on experimental systems.[6][7] This
document provides a detailed protocol for the preparation of a high-concentration stock solution
of EOC317 in DMSO, along with relevant technical data and diagrams to guide researchers.

Technical Data
Chemical Properties of EOC317
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Property Value Reference
Synonyms ACTB-1003, EDP317 [2][4]

Molecular Formula C27H29F3N803 [1] (Structure derived)
Molecular Weight 591.53 g/mol [5]

Antineoplastics, Small
Class (2]
molecules

Solubility and Storage of EOC317

Parameter Specification Reference
Solubility in DMSO 55 mg/mL (92.98 mM) [5]

Storage of Powder -20°C for up to 3 years [5]

Storage of Stock Solution (in -80°C for up to 2 years; -20°C )

DMSO) for up to 1 year

Experimental Protocol: Preparation of a 50 mM
EOC317 Stock Solution in DMSO

This protocol describes the preparation of a 50 mM stock solution of EOC317 in 100% sterile
DMSO. This concentration is typically suitable for subsequent serial dilutions to achieve desired
final concentrations for in vitro assays.

Materials
EOC317 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, amber or foil-wrapped microcentrifuge tubes (or other light-protecting vials)

Analytical balance

Spatula
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e \ortex mixer
o \Water bath sonicator

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Procedure

e Preparation and Safety Precautions:

o Don personal protective equipment (PPE). EOC317 is a potent kinase inhibitor and should
be handled with care.

o Perform all weighing and solution preparation steps in a chemical fume hood to avoid
inhalation of the powder.

o Ensure all materials and equipment are clean and sterile to prevent contamination of the
stock solution.

e Weighing EOC317 Powder:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of EOC317 powder into the tube. For example, to
prepare 1 mL of a 50 mM stock solution, weigh out 29.58 mg of EOC317.

= Calculation:

Volume (L) x Concentration (mol/L) = moles

0.001 L x 0.050 mol/L = 0.00005 mol

moles x Molecular Weight ( g/mol ) = mass (Q)

0.00005 mol x 591.53 g/mol = 0.02958 g = 29.58 mg

e Dissolving EOC317 in DMSO:
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o Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the
EOC317 powder. For the example above, add 1 mL of DMSO.

o Tightly cap the tube.
e Solubilization:

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15
minutes.[5] Gentle warming to 37°C may also aid in dissolution, but avoid excessive heat.

[8]

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

 Aliquoting and Storage:

o Once the EOC317 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, light-protecting microcentrifuge tubes. This prevents repeated
freeze-thaw cycles which can degrade the compound.

o Clearly label each aliquot with the compound name (EOC317), concentration (50 mM in
DMSO), and the date of preparation.

o Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-
term storage (up to 1 year).[4]

Diagrams
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Caption: Workflow for preparing EOC317 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684530#preparing-eoc317-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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